7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid
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Overview
Description
7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid is a chemical compound with the molecular formula C18H26O3 . Its average mass is 290.397 Da and its monoisotopic mass is 290.188202 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 18 carbon atoms, 26 hydrogen atoms, and 3 oxygen atoms . The structure includes a heptanoic acid backbone with a pentyloxyphenyl group attached at the 7-position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular formula (C18H26O3), its average mass (290.397 Da), and its monoisotopic mass (290.188202 Da) . Additional properties such as melting point, boiling point, and density were not provided in the search results .Mechanism of Action
7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid has been found to act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress. It has also been found to activate the transcription factor NF-κB, which is involved in the regulation of inflammation and immune responses. In addition, this compound has been found to reduce the activity of enzymes involved in fat metabolism, which may help reduce fat accumulation.
Biochemical and Physiological Effects
This compound has been found to have a variety of beneficial biochemical and physiological effects. It has been found to reduce inflammation, improve glucose control, reduce body fat, and reduce the risk of stroke. In addition, this compound has been found to improve lipid metabolism and reduce the risk of atherosclerosis.
Advantages and Limitations for Lab Experiments
The major advantage of using 7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid in laboratory experiments is that it is a naturally occurring fatty acid and is readily available. In addition, it is a potent antioxidant and has been found to have a variety of beneficial biochemical and physiological effects. The major limitation of using this compound in laboratory experiments is that it is a relatively new compound and there is still much to learn about its effects and mechanisms of action.
Future Directions
Future research on 7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid should focus on further elucidating its effects on inflammation, glucose control, body fat, and stroke risk. In addition, further research should be conducted on its potential to treat Alzheimer's disease and other neurological disorders. Additionally, further research should be conducted on its potential to reduce the risk of atherosclerosis and other cardiovascular diseases. Finally, further research should be conducted on the mechanism of action of this compound and its potential to be used as a therapeutic agent.
Synthesis Methods
7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid can be synthesized from DHA by oxidation with hydrogen peroxide or other oxidizing agents. This process results in the formation of a this compound molecule, which can then be purified and isolated.
Scientific Research Applications
7-Oxo-7-(4-pentyloxyphenyl)heptanoic acid has been studied for its potential to treat a variety of conditions. Studies have shown that this compound can reduce inflammation, improve blood glucose control, and reduce body fat. In addition, this compound has been shown to reduce the risk of stroke in animal models and may be beneficial in treating Alzheimer's disease.
Safety and Hazards
properties
IUPAC Name |
7-oxo-7-(4-pentoxyphenyl)heptanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26O4/c1-2-3-7-14-22-16-12-10-15(11-13-16)17(19)8-5-4-6-9-18(20)21/h10-13H,2-9,14H2,1H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZPCXPDYOCOSI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)CCCCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60645451 |
Source
|
Record name | 7-Oxo-7-[4-(pentyloxy)phenyl]heptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60645451 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898792-03-5 |
Source
|
Record name | ζ-Oxo-4-(pentyloxy)benzeneheptanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898792-03-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-Oxo-7-[4-(pentyloxy)phenyl]heptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60645451 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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